Cas no 61546-08-5 (1H-Imidazolium, 1-hexadecyl-3-propyl-, bromide)

• Product Name: 1H-Imidazolium, 1-hexadecyl-3-propyl-, bromide
• CAS No: 61546-08-5
• MF: C₂₂H₄₅BrN₂
• MW: 417.510105848312
• CID: 475408
• PubChem ID: 71394755
• Update Time: 2025-04-19

1H-Imidazolium, 1-hexadecyl-3-propyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-hexadecyl-3-propyl-, bromide
• 1-hexadecyl-3-propyl-1,2-dihydroimidazol-1-ium,bromide
• DTXSID00816426
• 61546-08-5
• 1-Hexadecyl-3-propyl-2,3-dihydro-1H-imidazol-1-ium bromide

• Inchi： 1S/C22H44N2.BrH/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-21-20-23(22-24)18-4-2;/h20-21H,3-19,22H2,1-2H3;1H
• InChI Key： DWZHKDTWXKAZQI-UHFFFAOYSA-N
• SMILES： [Br-].[NH+]1(C=CN(CCC)C1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 370.9245
• Monoisotopic Mass: 416.27661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14